
An In-depth Technical Guide to the Crystal
Structure of Iron(II) Iodide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferrous Iodide
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of iron(II)

iodide (FeI₂), a material of interest for its magnetic properties and potential applications in

catalysis. This document details the crystallographic parameters, synthesis methodologies, and

the experimental procedures used for its structural determination, presenting quantitative data

in a clear, tabular format and illustrating key concepts with diagrams.

Crystal Structure and Properties
Iron(II) iodide crystallizes in the trigonal crystal system, adopting the cadmium iodide (CdI₂)

type structure.[1][2] This structure is characterized by a layered arrangement of ions, where

sheets of iron(II) cations are sandwiched between two layers of iodide anions. These sandwich-

like layers are held together by weak van der Waals forces, which allows for easy cleavage

along the basal planes.[3][4]

The crystal belongs to the space group P-3m1 (No. 164).[1][5] Within this structure, each Fe²⁺

ion is octahedrally coordinated to six I⁻ ions, forming FeI₆ octahedra. These octahedra share

edges to form infinite two-dimensional sheets perpendicular to the c-axis.[1][6] Each I⁻ ion is, in

turn, coordinated to three Fe²⁺ ions in a trigonal pyramidal geometry.

Table 1: Crystallographic Data for Iron(II) Iodide
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Parameter Value Reference

Crystal System Trigonal [1]

Space Group P-3m1 [1][5]

Lattice Parameters a = 4.04 Å, c = 6.75 Å [2]

Unit Cell Volume 94.7 Å³ Calculated

Formula Units (Z) 1

Density (calculated) 5.406 g/cm³ Calculated

Coordination Number (Fe²⁺) 6 (Octahedral) [1]

Coordination Number (I⁻) 3 (Trigonal Pyramidal) [1]

Experimental Protocols
Synthesis of Anhydrous Iron(II) Iodide
Several methods have been reported for the synthesis of anhydrous iron(II) iodide.

Method 1: Direct Reaction of Elements

High-purity anhydrous iron(II) iodide can be synthesized by the direct reaction of iron powder

with iodine vapor at elevated temperatures.

Materials: High-purity iron powder, iodine crystals.

Procedure:

A stoichiometric amount of iron powder and iodine crystals are sealed in an evacuated

quartz ampoule.

The ampoule is placed in a tube furnace and heated to 500 °C.[2]

The reaction is held at this temperature for a sufficient duration to ensure complete

reaction.
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The ampoule is then slowly cooled to room temperature.

Method 2: In Situ Synthesis in Solution

For applications where the immediate use of FeI₂ in solution is required, an in situ synthesis

can be performed.

Materials: Iron powder, iodine, anhydrous acetonitrile.

Procedure:

An excess of iron powder is suspended in anhydrous acetonitrile in a Schlenk flask under

an inert atmosphere (e.g., argon or nitrogen).

A stoichiometric amount of iodine is added to the suspension.

The mixture is stirred at room temperature or gently heated until the color of the iodine

disappears, indicating the formation of iron(II) iodide. The resulting solution can be used

directly for subsequent reactions.

Single Crystal Growth
High-quality single crystals of iron(II) iodide suitable for X-ray diffraction can be grown using

chemical vapor transport (CVT) or the Bridgman method.

Conceptual Workflow for Chemical Vapor Transport (CVT):
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Caption: Conceptual workflow for the chemical vapor transport growth of FeI₂ single crystals.

Protocol Outline (CVT):

Polycrystalline FeI₂ powder is loaded into one end of a quartz ampoule (the source zone).

A small amount of a transport agent, such as iodine, is added.

The ampoule is evacuated and sealed.

The ampoule is placed in a two-zone tube furnace, with the source zone at a higher

temperature (T₂) and the other end (the growth zone) at a slightly lower temperature (T₁).

The temperature gradient drives the transport of FeI₂ via the gaseous phase to the cooler

growth zone, where it deposits and forms single crystals.

Single-Crystal X-ray Diffraction and Structure
Refinement
The determination of the crystal structure of iron(II) iodide from a single crystal involves data

collection using a diffractometer and subsequent data processing and structure refinement.

Logical Flow of Single-Crystal Structure Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584420#crystal-structure-of-iron-ii-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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